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Compound of Interest

Compound Name: SGI-7079

Cat. No.: B610817 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent compounds like SGI-7079. This guide provides

essential, immediate safety and logistical information, including detailed operational and

disposal plans, to foster a secure research environment. By offering procedural, step-by-step

guidance, we aim to be your preferred source for laboratory safety and chemical handling

information, building deep trust by providing value beyond the product itself.

Personal Protective Equipment (PPE) for SGI-7079
While specific quantitative permeation data for SGI-7079 is not available, a conservative

approach based on its classification as a potent kinase inhibitor and guidelines for handling

cytotoxic hazardous drugs is recommended. The following table summarizes the recommended

PPE for handling SGI-7079 powder and solutions.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b610817?utm_src=pdf-interest
https://www.benchchem.com/product/b610817?utm_src=pdf-body
https://www.benchchem.com/product/b610817?utm_src=pdf-body
https://www.benchchem.com/product/b610817?utm_src=pdf-body
https://www.benchchem.com/product/b610817?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Hand Protection

Double-gloving with

chemotherapy-rated nitrile

gloves (ASTM D6978

certified). Change outer glove

every 30-60 minutes or

immediately upon

contamination.[1]

Prevents skin contact and

absorption. Double-gloving

provides an additional barrier

against potential

contamination.[1]

Eye and Face Protection

Safety glasses with side

shields and a full-face shield,

or chemical splash goggles

and a face shield.

Protects against splashes and

aerosols of the compound.[2]

Respiratory Protection

For handling powder outside of

a containment system, a

NIOSH-certified N95 respirator

is recommended. For

compounding or potential

aerosol generation, a powered

air-purifying respirator (PAPR)

may be necessary.[2][3]

Minimizes inhalation of

airborne particles.

Protective Clothing

Disposable, solid-front, back-

closing protective gown made

of a low-permeability fabric

(e.g., polyethylene-coated).

Gowns should have long

sleeves with tight-fitting elastic

or knit cuffs.[2]

Provides a barrier against skin

contact with spills or

contamination.

Foot Protection

Disposable shoe covers

should be worn over laboratory

shoes.

Prevents the tracking of

contaminants out of the

designated handling area.[2]

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to a strict operational workflow is critical to minimize exposure and ensure a safe

handling process from receipt to disposal.

Receiving and Storage
Inspect Package: Upon receipt, visually inspect the package for any signs of damage or

leakage.

Don PPE: Before opening, don the appropriate PPE as outlined in the table above.

Transport: Transport the sealed container to the designated storage area.

Storage Conditions: Store SGI-7079 in a tightly sealed container in a cool, well-ventilated

area, away from strong acids/alkalis and oxidizing/reducing agents.[4] Recommended

storage temperatures are -20°C for the powder and -80°C for solutions in solvent.[4]

Preparation of Solutions
Work in a Controlled Environment: All handling of SGI-7079 powder, including weighing and

solution preparation, should be conducted in a certified chemical fume hood, biological

safety cabinet, or glove box to prevent inhalation of dust and aerosols.[4]

Pre-calculation: Calculate the required amount of SGI-7079 and solvent beforehand to

minimize handling time.

Weighing: Use a dedicated, calibrated balance within the containment unit.

Dissolving: Add the solvent to the pre-weighed SGI-7079 powder slowly to avoid splashing.

Emergency Procedures: Spill and Exposure
Response
Spill Cleanup Protocol
In the event of a spill, immediate and appropriate action is crucial.
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Spill Scenario Containment and Cleanup Procedure

Small Powder Spill (<5g)

1. Evacuate and Secure: Alert others in the area

and restrict access. 2. Don PPE: Wear the full

PPE ensemble as described above, including

respiratory protection. 3. Cover Spill: Gently

cover the spill with damp absorbent material to

avoid raising dust.[5] 4. Collect Waste: Carefully

scoop the absorbed material into a labeled,

sealed container for hazardous waste.[6][7] 5.

Decontaminate: Clean the spill area with a

suitable decontaminating solution (e.g., soap

and water), working from the outer edge

inwards.[8]

Small Liquid Spill (<100mL)

1. Evacuate and Secure: Alert others and

restrict access to the spill area. 2. Don PPE: Put

on the full recommended PPE. 3. Contain Spill:

Surround the spill with absorbent material to

prevent it from spreading.[9] 4. Absorb Spill:

Cover the spill with absorbent pads or granules.

[9] 5. Collect Waste: Place all contaminated

absorbent materials into a labeled hazardous

waste container. 6. Decontaminate: Clean the

spill area thoroughly with a decontaminating

solution.[8]

Large Spill (>5g or >100mL)

1. Evacuate Immediately: Evacuate the

laboratory and alert your institution's emergency

response team. 2. Isolate the Area: Close the

doors to the affected area and post warning

signs. 3. Do Not Attempt to Clean: Only trained

emergency personnel should handle large spills.

First Aid and Exposure Response
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek immediate medical

attention.[4]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area thoroughly with soap

and water for at least 15 minutes. Seek medical

attention if irritation persists.[4]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[4]

Disposal Plan
Proper disposal of SGI-7079 and associated waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused SGI-7079

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain or

in regular trash.[4]

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated, labeled hazardous waste

container immediately after use.

Contaminated PPE (gloves, gowns, etc.)

Remove PPE carefully to avoid cross-

contamination and place it in a designated

hazardous waste container.[10]
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SGI-7079 Handling Workflow
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Caption: A logical workflow for the safe handling of SGI-7079.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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